Cas no 1215767-98-8 (5-Bromo-1-methoxy-3-methylisoquinoline)

• Product Name: 5-Bromo-1-methoxy-3-methylisoquinoline
• CAS No: 1215767-98-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 2107610
• Update Time: 2023-08-03

5-Bromo-1-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methoxy-3-methylisoquinoline
• 5-Bromo-1-methoxy-3-methylisoquinoline

• Inchi： 1S/C11H10BrNO/c1-7-6-9-8(11(13-7)14-2)4-3-5-10(9)12/h3-6H,1-2H3
• InChI Key： CBBDJWDPFQJBGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=NC(C)=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 22.1